Cas no 1379355-49-3 (1-3-(dimethylamino)phenyl-2-methylpropan-2-ol)

• Product Name: 1-3-(dimethylamino)phenyl-2-methylpropan-2-ol
• CAS No: 1379355-49-3
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• MDL: MFCD20528388
• CID: 5159929
• PubChem ID: 91655565
• Update Time: 2026-03-04

1-3-(dimethylamino)phenyl-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-[3-(Dimethylamino)phenyl]-2-methyl-2-propanol
• Benzeneethanol, 3-(dimethylamino)-α,α-dimethyl-
• 1-(3-(Dimethylamino)phenyl)-2-methylpropan-2-ol
• 1-3-(dimethylamino)phenyl-2-methylpropan-2-ol

• MDL： MFCD20528388
• Inchi： 1S/C12H19NO/c1-12(2,14)9-10-6-5-7-11(8-10)13(3)4/h5-8,14H,9H2,1-4H3
• InChI Key： OCGRWBVFGLOEDF-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(N(C)C)C=1)C(O)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Additional information on 1-3-(dimethylamino)phenyl-2-methylpropan-2-ol

1-3-(Dimethylamino)phenyl-2-methylpropan-2-ol (CAS No 1379355-49-3): A Comprehensive Overview

1-3-(Dimethylamino)phenyl-2-methylpropan-2-ol, also known by its CAS registry number CAS No 1379355-49-3, is a versatile organic compound with a unique structure that has garnered significant attention in various fields of chemistry and pharmacology. This compound is characterized by its dimethylamino-substituted phenyl group attached to a branched alcohol moiety, which contributes to its distinctive chemical properties and potential applications.

The molecular structure of 1-3-(dimethylamino)phenyl-2-methylpropan-2-ol consists of a phenyl ring substituted at the 3-position with a dimethylamino group (-N(CH₃)₂). This substitution pattern imparts electron-donating properties to the aromatic ring, enhancing its reactivity in certain chemical reactions. The alcohol moiety, specifically a tertiary alcohol (-OH attached to a carbon connected to three other carbons), adds hydroxyl functionality, which can participate in hydrogen bonding and other intermolecular interactions. The combination of these structural features makes this compound a valuable building block in organic synthesis.

Recent studies have explored the potential of CAS No 1379355-49-3 as an intermediate in the synthesis of bioactive molecules. For instance, researchers have utilized this compound as a precursor for the development of novel pharmaceutical agents targeting various therapeutic areas. Its ability to undergo nucleophilic substitution and elimination reactions has been leveraged in the construction of complex molecular frameworks, including those with potential anticancer and anti-inflammatory activities.

In addition to its role in drug discovery, 1-3-(dimethylamino)phenyl-2-methylpropan-2-ol has been investigated for its applications in materials science. The compound's unique electronic properties make it a candidate for use in the development of advanced materials such as conductive polymers and self-healing materials. Recent advancements in polymer chemistry have highlighted the importance of such compounds in creating materials with enhanced mechanical and electronic properties.

The synthesis of CAS No 1379355-49-based compounds has also been optimized through green chemistry approaches. Researchers have developed environmentally friendly methods for the preparation of this compound, reducing the reliance on hazardous reagents and minimizing waste generation. These sustainable practices align with global efforts to promote eco-friendly chemical manufacturing processes.

Furthermore, computational chemistry has played a pivotal role in understanding the behavior of 1-3-(dimethylamino)phenyl-based systems. Advanced molecular modeling techniques have provided insights into the compound's electronic structure, reactivity, and interaction with biological systems. These computational studies have facilitated the design of more efficient synthetic pathways and have guided the optimization of drug candidates derived from this compound.

In conclusion, 1-CAS No 1379355-based compounds represent a promising class of molecules with diverse applications across multiple disciplines. From drug discovery to materials science, their unique chemical properties continue to drive innovative research and development efforts. As scientific advancements unfold, it is anticipated that these compounds will play an increasingly significant role in shaping future technologies and therapeutic interventions.